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Get Quote
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This technical support center provides troubleshooting guidance and answers to frequently
asked questions regarding the reduction of spray drift for Fenmezoditiaz and similar pesticide
formulations.

Troubleshooting Guide

Issue: Excessive spray drift is observed during application, leading to potential off-target
contamination.

e Question: My experiment with a Fenmezoditiaz formulation is showing significant spray drift
despite using what | thought were standard application procedures. What are the immediate
factors | should check?

Answer: Immediately assess the environmental conditions and your application equipment
settings. These are the most common sources of excessive drift.

o Environmental Factors:
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» Wind Speed: High wind speed is a primary cause of drift.[1][2] Measure the wind speed
at the application site. Ideally, it should be between 3 and 10 mph (approximately 5 to
16 km/h).[3][4][5] Avoid spraying in calm conditions (less than 3 mph) as this may
indicate a temperature inversion, which can lead to unpredictable and long-distance
drift.[6][7]

= Temperature and Humidity: High temperatures and low humidity increase the
evaporation of spray droplets.[1][8] This makes them smaller, lighter, and more
susceptible to being carried by the wind.[4][9] It is best to avoid spraying when
temperatures are high and relative humidity is low.[4]

» Temperature Inversion: This atmospheric condition, where a layer of warm air traps
cooler air near the ground, can cause fine spray droplets to become suspended and
travel long distances.[1][2] Inversions are common in the early morning or late evening
when there is little to no wind.[1]

o Application Equipment:

» Nozzle Type and Pressure: The type of nozzle and the operating pressure are critical in
determining the droplet size.[1][10] Ensure you are not using high pressure with
standard flat-fan nozzles, as this produces a higher proportion of small, drift-prone
droplets.[5][11]

= Boom Height: The greater the distance between the nozzle and the target, the more
time there is for wind to affect the droplets.[1][12] Lower the boom to the minimum
height recommended by the nozzle manufacturer that still allows for proper spray
overlap.[5][13]

Issue: The use of a drift-reducing adjuvant with my Fenmezoditiaz formulation does not seem
to be effective.

e Question: | added a drift-reducing adjuvant (DRA) to my tank mix, but I'm not seeing the
expected reduction in spray drift. What could be the problem?

Answer: The effectiveness of a drift-reducing adjuvant can be influenced by several factors,
including the type of adjuvant, the nozzle being used, and the tank mix itself.
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o Adjuvant-Nozzle Compatibility: Some DRAs are not optimized for all nozzle types.[14] For
instance, certain oil emulsion DRAs may not be as effective with air-induction nozzles.[14]
Solution-based DRAS, such as those containing polymers like polyacrylamide or guar, are
generally effective across all nozzle types.[14] Always consult the adjuvant manufacturer's
recommendations for nozzle compatibility.

o Mixing Order: The order in which you mix components in the spray tank can be crucial.
Some adjuvants, like the polymeric product Anti-Drift, should be thoroughly mixed with
water before adding other materials to the tank.[15]

o Use Rate: Using an incorrect concentration of the adjuvant can impact its performance.
Higher-than-recommended rates can sometimes negatively affect the spray pattern.[15]
Always follow the label instructions for the specific adjuvant you are using.

o Tank Mix Chemistry: The other components in your Fenmezoditiaz formulation (e.g.,
surfactants, emulsifiers) could potentially interact with the DRA, affecting its viscosity-
modifying properties.[16]

Frequently Asked Questions (FAQSs)

e Question: What is the most critical factor to manage in order to reduce spray drift?

Answer: Droplet size is the single most important factor influencing spray drift.[4] Smaller
droplets have less mass, fall more slowly, and are more easily carried off-target by wind.[8]
[17] Droplets smaller than 150 microns are generally considered to be the most prone to
drift.[14][18] The most effective way to reduce drift is to minimize the creation of these fine
droplets by selecting appropriate nozzles and operating pressures.[1]

e Question: How do | select the correct nozzle to minimize drift for my Fenmezoditiaz
application?

Answer: To minimize drift, select nozzles specifically designed for this purpose. Low-drift
nozzles, such as air induction (Al) or pre-orifice types, are engineered to produce larger,
coarser droplets with fewer driftable fines.[10][19]

o Pre-Orifice Nozzles: These nozzles have a small opening (pre-orifice) that reduces the
pressure within the nozzle body, resulting in larger droplets compared to a standard flat-
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fan nozzle at the same system pressure.[12][19] They can reduce drift-prone droplets by
50% or more.[10]

o Air Induction (Venturi) Nozzles: These nozzles draw air into the nozzle body, which is then
mixed with the spray liquid.[12][19] This process creates large, air-filled droplets that are
significantly less prone to drift.[10] Air induction nozzles can reduce driftable droplets by
80% or more compared to standard nozzles.[10] Always consult the nozzle manufacturer's
charts, which provide information on droplet size classification (e.g., ASABE S-572.1
standard) at various pressures.[3][20]

Question: What are drift-reducing adjuvants and how do they work?

Answer: Drift-reducing adjuvants (DRAS), also known as drift control agents, are substances
added to the spray tank to reduce off-target movement.[14][21] They work by modifying the
physical properties of the spray solution, primarily by increasing its viscosity.[14][16] This
leads to the formation of larger, heavier spray droplets and reduces the number of small,
drift-prone fines.[15] There are two main types:

o Oil Emulsion DRAs: These oil-based products are easy to handle and work by modifying
the spray sheath as it exits the nozzle.[14]

o Solution DRAs: These products use polymers (e.g., polyacrylamide, guar) to increase the
solution's viscosity, which is highly effective at increasing droplet size.[14]

Question: What are the ideal weather conditions for applying Fenmezoditiaz formulations to
minimize drift?

Answer: The ideal conditions involve a balance of factors to prevent both direct wind-driven
drift and drift from temperature inversions.

o Wind: A light, steady wind blowing away from any sensitive areas, typically between 3 and
10 mph, is optimal.[4][5]

o Temperature: Avoid spraying in high temperatures, as this increases evaporation.[9] A
general guideline is to avoid spraying when temperatures are above 25°C (77°F).[1]
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o Humidity: Higher relative humidity slows evaporation. Avoid spraying when relative
humidity is below 40-50%.[1][4]

o Atmospheric Stability: Avoid spraying during calm conditions or in the late evening and
early morning, as these conditions are conducive to temperature inversions where a
concentrated cloud of fine droplets can become trapped and move unpredictably.[1][2][7]

Data Presentation

Table 1: Influence of Wind Speed on Spray Drift

Wind Speed (km/h) Wind Speed (mph) Potential Drift Loss (%)
10 ~6.2 ~3%

20 ~12.4 ~7%

30 ~18.6 ~11%

Data based on an 8001 nozzle tip applying 50 L/ha, as described in reference literature.[2]

Table 2: Droplet Size and Drift Potential

. Droplet . . L.
Droplet Diameter . Time to Fall 3 Horizontal Drift in 8
. Classification . L .
(Microns) meters (in still air) km/h (5 mph) wind
(ASABE S572.1)

100 Fine ~11 seconds > 20 meters
200 Medium ~3 seconds ~6 meters
400 Coarse ~1 second ~2 meters

Micron comparison: a human hair is approximately 100 microns in diameter.[7] Data compiled
from multiple sources.[7][9]

Table 3: Effectiveness of Drift Reduction Nozzle Technology
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Reduction in Drift- Recommended
Nozzle Type Mechanism Prone Droplets (vs. Pressure Range
Standard Flat Fan) (psi)

Standard hydraulic ) )
Standard Flat Fan o Baseline 15 - 60 psi
atomization

- i Reduces internal _
Pre-Orifice Low-Drift 50% - 80% 30 - 90 psi
nozzle pressure

) ] Entrains air into ]
Air Induction (Al) > 80% 40 - 100 psi
droplets

Data compiled from nozzle manufacturer literature and university extension resources.[10][12]
[19]

Experimental Protocols
Protocol 1: Wind Tunnel Analysis of Fenmezoditiaz Formulations for Drift Potential

This protocol is adapted from the U.S. EPA's Generic Verification Protocol for testing drift
reduction technologies.[22]

o Objective: To quantify the volume of drift-prone fine droplets (<150 um) produced by a
Fenmezoditiaz formulation under controlled laboratory conditions.

e Apparatus:
o Low-speed wind tunnel with a controlled airspeed.[18][22]
o Laser diffraction instrument (e.g., Malvern 2600) for measuring droplet size spectra.[23]
o Spray system with a single nozzle, pressure gauge, and pump.

e Methodology:

o Calibration: Calibrate the laser diffraction instrument and the wind tunnel airspeed to
standard conditions.
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o Reference Spray: First, spray a standard reference fluid (e.g., water) through a set of
standard reference nozzles at various pressures to establish a baseline droplet size
distribution.[22]

o Test Formulation Preparation: Prepare the Fenmezoditiaz formulation in the desired tank
mix, including any adjuvants to be tested.

o Nozzle Testing:

= Mount the test nozzle (e.g., a standard flat fan vs. an air induction nozzle) in the wind
tunnel.

» Set the wind tunnel to a speed that simulates a typical ground application speed.
» Operate the spray system at a defined pressure.
o Data Acquisition:

» Position the laser diffraction instrument's beam to pass through the spray plume at a set
distance below the nozzle.

» Record the droplet size spectrum, specifically measuring the Volume Median Diameter
(VMD) and the percentage of the spray volume contained in droplets smaller than 150
pum.[18]

o Analysis: Compare the percentage of drift-prone droplets from the Fenmezoditiaz
formulation using different nozzles and/or adjuvants against the baseline reference spray.
The percentage reduction in these fine droplets indicates the effectiveness of the drift
reduction strategy.[22]

Protocol 2: Field Measurement of Off-Target Deposition

« Objective: To measure the ground deposition of a Fenmezoditiaz formulation at various
distances downwind from the application area.

e Apparatus:

o Calibrated application sprayer.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://19january2017snapshot.epa.gov/reducing-pesticide-drift/how-test-pesticide-spray-technologies-drift-reduction_.html
https://www.benchchem.com/product/b15706764/docs?utm_src=pdf-body#technical-support-center-fenmezoditiaz-formulations
https://www.researchgate.net/publication/248843175_The_measurement_of_spray_drift
https://www.benchchem.com/product/b15706764/docs?utm_src=pdf-body#technical-support-center-fenmezoditiaz-formulations
https://19january2017snapshot.epa.gov/reducing-pesticide-drift/how-test-pesticide-spray-technologies-drift-reduction_.html
https://www.benchchem.com/product/b15706764/docs?utm_src=pdf-body#technical-support-center-fenmezoditiaz-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15706764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Atrtificial collection targets (e.g., chromatography plates, mylar cards, or cotton string).[23]
o Stakes or masts to hold collectors at a set height.

o Weather station to record wind speed, direction, temperature, and humidity.

o Tracer substance (e.g., a fluorescent dye) to be added to the spray tank.[23]

o Fluorometer or High-Performance Liquid Chromatography (HPLC) system for sample
analysis.

Methodology:

o Site Selection: Choose a flat, open field with no obstructions. Identify a spray application
area and a downwind sampling line perpendicular to the wind direction.

o Tracer Addition: Add a known concentration of a fluorescent tracer dye to the
Fenmezoditiaz spray tank.

o Collector Placement: Place the artificial collectors along the sampling line at set intervals
downwind from the edge of the spray area (e.g., 5m, 10m, 20m, 50m).

o Weather Monitoring: Just prior to and during the application, continuously record
meteorological data.

o Application: Make several passes with the sprayer along the upwind edge of the sampling
line, ensuring consistent speed and boom height.

o Sample Collection: After the spray has settled, carefully collect the targets and store them
in labeled, sealed bags, protected from light.

o Analysis:

» Extract the tracer from each collector using a suitable solvent (e.g., isopropanol for
Uvitex OB dye).[23]

= Analyze the concentration of the tracer in the solvent using a fluorometer or HPLC.
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» Calculate the amount of active ingredient deposited per unit area on each collector
based on the tracer concentration.

o Data Interpretation: Plot the deposition amount versus the downwind distance to create a
drift deposition curve. This curve quantitatively describes the off-target movement of the
formulation under the tested conditions.

Visualizations

Troubleshooting Workflow

Excessive Drift Observed

Step 1: Assess Step 2: Assess
Environmental Conditions Application Equipment

Environmental Factors Equipment Factors

Wind Speed & Direction | | Temp & Humidity | | Temperature Inversion | Nozzle Type & Size Spray Pressure Boom Height Travel Speed

Step 3: Make Adjustments

Drift Mitigated
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Caption: A workflow for troubleshooting excessive spray drift issues.
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Caption: Key factors influencing the potential for spray drift.
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Caption: Experimental workflow for wind tunnel drift analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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